Cas no 1076198-13-4 (4-Fluorohydroxy Bupropion)
4-Fluorohydroxy Bupropion Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluorohydroxy Bupropion
- 1-(4-fluorophenyl)-2-[(1-hydroxy-2-methylpropan-2-yl)amino]propan-1-one
-
Computed Properties
- Exact Mass: 239.13200
Experimental Properties
- PSA: 49.33000
- LogP: 2.14830
4-Fluorohydroxy Bupropion Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F591700-1mg |
4-Fluorohydroxy Bupropion |
1076198-13-4 | 1mg |
$ 196.00 | 2023-04-15 | ||
| TRC | F591700-10mg |
4-Fluorohydroxy Bupropion |
1076198-13-4 | 10mg |
$ 1533.00 | 2023-04-15 |
4-Fluorohydroxy Bupropion Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 4-Fluorohydroxy Bupropion
Comprehensive Overview of 4-Fluorohydroxy Bupropion (CAS No. 1076198-13-4): Properties, Applications, and Research Insights
4-Fluorohydroxy Bupropion (CAS No. 1076198-13-4) is a fluorinated metabolite of the well-known compound bupropion, which is widely recognized for its therapeutic applications. This derivative has garnered significant attention in pharmaceutical and biochemical research due to its unique structural modifications and potential metabolic implications. The addition of a fluorine atom at the 4-position of the hydroxybupropion scaffold enhances its stability and alters its pharmacokinetic profile, making it a subject of interest for drug development and analytical studies.
Researchers and industry professionals frequently search for terms like "4-Fluorohydroxy Bupropion synthesis", "CAS 1076198-13-4 applications", and "bupropion metabolites in drug testing", reflecting the compound's relevance in both academic and commercial spheres. Recent advancements in precision medicine and personalized therapeutics have further amplified the demand for detailed studies on metabolites like 4-Fluorohydroxy Bupropion, as they play a critical role in understanding drug interactions and individual metabolic responses.
The chemical properties of 4-Fluorohydroxy Bupropion include a molecular weight of 255.29 g/mol and a fluorine-induced increase in lipophilicity, which may influence its distribution and excretion patterns. Analytical techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are commonly employed to characterize this compound, ensuring its purity and stability in research settings. These methods are often highlighted in queries like "how to analyze 4-Fluorohydroxy Bupropion" or "CAS 1076198-13-4 detection methods", underscoring the need for reliable analytical protocols.
In the context of pharmacology, 4-Fluorohydroxy Bupropion is studied for its potential role in modulating neurotransmitter systems, particularly those involving dopamine and norepinephrine. This aligns with growing public interest in mental health treatments and neuropharmacology, as evidenced by trending searches such as "bupropion metabolites and depression" and "fluorinated metabolites in CNS drugs". Such inquiries reflect a broader societal focus on innovative approaches to managing neurological and psychiatric conditions.
From a regulatory standpoint, 4-Fluorohydroxy Bupropion is not classified as a controlled substance, but its study falls under rigorous ethical and safety guidelines to ensure compliance with global research standards. This aspect is particularly relevant given the increasing scrutiny of pharmaceutical safety and drug metabolite monitoring, topics frequently explored in forums and scientific literature. Searches like "is 4-Fluorohydroxy Bupropion safe?" or "regulatory status of CAS 1076198-13-4" highlight the public's demand for transparent and accurate information.
Looking ahead, the applications of 4-Fluorohydroxy Bupropion may expand into areas such as forensic toxicology and doping control, where precise metabolite identification is crucial. The compound's fluorinated structure also positions it as a candidate for radiopharmaceutical development, leveraging fluorine-18 isotopes for PET imaging. These emerging applications resonate with current trends in diagnostic imaging and sports medicine, addressing frequently asked questions like "can 4-Fluorohydroxy Bupropion be used in imaging?" or "metabolites in anti-doping research".
In summary, 4-Fluorohydroxy Bupropion (CAS No. 1076198-13-4) represents a compelling case study in the intersection of medicinal chemistry, metabolomics, and drug safety. Its fluorinated architecture and metabolic significance continue to inspire research across multiple disciplines, catering to both scientific curiosity and practical healthcare needs. As the scientific community and the public seek deeper insights into drug metabolites, compounds like 4-Fluorohydroxy Bupropion will remain at the forefront of innovative pharmacological exploration.
1076198-13-4 (4-Fluorohydroxy Bupropion) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)